Cas no 31309-67-8 (3-Isoquinolinamine,4-(4-aminophenyl)-)

3-Isoquinolinamine,4-(4-aminophenyl)- structure
31309-67-8 structure
Product Name:3-Isoquinolinamine,4-(4-aminophenyl)-
CAS No:31309-67-8
MF:C15H13N3
MW:235.283822774887
CID:320622
PubChem ID:318699
Update Time:2025-04-19

3-Isoquinolinamine,4-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinamine,4-(4-aminophenyl)-
    • 4-(4-aminophenyl)isoquinolin-3-amine
    • 3-Amino-4-(p-aminophenyl)-isochinolin
    • 4-(4-amino-phenyl)-isoquinolin-3-ylamine
    • AC1L7YO4
    • NSC256931
    • Oprea1_617307
    • 31309-67-8
    • DTXSID20312536
    • NSC-256931
    • CHEMBL3273443
    • Inchi: 1S/C15H13N3/c16-12-7-5-10(6-8-12)14-13-4-2-1-3-11(13)9-18-15(14)17/h1-9H,16H2,(H2,17,18)
    • InChI Key: RHQIZEYRGRQHKC-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=CC2=C(C=1N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 235.11109
  • Monoisotopic Mass: 235.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 436.3°Cat760mmHg
  • Flash Point: 247.7°C
  • Refractive Index: 1.739
  • PSA: 64.93
  • LogP: 4.22860
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